Cas no 306935-98-8 (2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester
• CAS No: 306935-98-8
• MF: C₁₃H₈ClF₃O₄S₂
• MW: 384.778430938721
• MDL: MFCD02090166
• CID: 300180
• PubChem ID: 2778708
• Update Time: 2025-10-29

2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester
• 3-Chlorosulfonyl-4-phenyl-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester
• Methyl 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• METHYL 3-(CHLOROSULPHONYL)-4-PHENYL-5-(TRIFLUOROMETHYL)THIOPHENE-2-CARBOXYLATE
• methyl 3-chlorosulfonyl-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• QC-6104
• SCHEMBL3000388
• MFCD02090166
• AKOS016016455
• methyl 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate, AldrichCPR
• CS-0365760
• A820535
• QTEYQFWTRAYGTC-UHFFFAOYSA-N
• METHYL3-(CHLOROSULFONYL)-4-PHENYL-5-(TRIFLUOROMETHYL)THIOPHENE-2-CARBOXYLATE
• 306935-98-8
• DTXSID00381088
• FT-0628489
• MS-22118

• MDL： MFCD02090166
• Inchi： 1S/C13H8ClF3O4S2/c1-21-12(18)9-10(23(14,19)20)8(7-5-3-2-4-6-7)11(22-9)13(15,16)17/h2-6H,1H3
• InChI Key： QTEYQFWTRAYGTC-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)SC(C(F)(F)F)=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 383.95000
• Monoisotopic Mass: 383.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 74 °C
• Boiling Point: 473.8±45.0 °C at 760 mmHg
• Flash Point: 240.3±28.7 °C
• Refractive Index: 1.608
• PSA: 97.06000
• LogP: 5.22880
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester

Comprehensive Guide to 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester (CAS No. 306935-98-8)

2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester (CAS No. 306935-98-8) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, known for its versatile chemical properties and wide-ranging utility in synthetic chemistry. The presence of functional groups such as chlorosulfonyl and trifluoromethyl enhances its reactivity, making it a valuable intermediate in the development of advanced materials and bioactive molecules.

The molecular structure of 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester features a thiophene ring substituted with a phenyl group and a trifluoromethyl moiety, which contribute to its unique electronic and steric properties. Researchers are particularly interested in this compound due to its potential role in drug discovery and material science. Its CAS No. 306935-98-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most common queries related to this compound is its synthesis method and applications in medicinal chemistry. Recent trends in AI-driven drug discovery have further amplified interest in such specialized intermediates. The chlorosulfonyl group, in particular, is a key functional group that enables further derivatization, making it a hotspot for researchers exploring targeted therapies and small-molecule inhibitors.

In the context of green chemistry, there is growing demand for efficient and sustainable synthesis routes for compounds like 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester. Researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly chemical processes.

The compound’s physical and chemical properties, such as solubility, melting point, and stability, are critical for its handling and application. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure. These details are essential for laboratories and industries that rely on high-precision chemical intermediates.

Another area of interest is the patent landscape surrounding 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester. Companies and academic institutions are actively filing patents for novel derivatives and applications, particularly in cancer research and antiviral drug development. This underscores the compound’s potential in addressing global health challenges.

For suppliers and distributors, ensuring the availability of high-quality CAS No. 306935-98-8 is crucial. The market for such specialized chemicals is driven by demand from pharmaceutical manufacturers and research institutions. Quality control measures, including HPLC analysis and certificates of analysis (CoA), are vital to meet industry standards.

In summary, 2-Thiophenecarboxylicacid, 3-(chlorosulfonyl)-4-phenyl-5-(trifluoromethyl)-, methyl ester (CAS No. 306935-98-8) is a compound of significant scientific and industrial importance. Its applications span drug discovery, material science, and green chemistry, making it a focal point for researchers and suppliers alike. As the demand for innovative chemical solutions grows, this compound will likely remain a key player in advancing scientific and technological breakthroughs.